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Compound of Interest

Compound Name: Pantoprazole sulfide

Cat. No.: B019649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pantoprazole sulfide, with the Chemical Abstracts Service (CAS) number 102625-64-9, is a

key chemical entity in the fields of pharmaceutical chemistry and drug metabolism. It is

primarily recognized as a crucial intermediate in the synthesis of Pantoprazole, a widely used

proton pump inhibitor (PPI) for the treatment of acid-related gastrointestinal disorders.[1][2]

Furthermore, it is a significant metabolite of Pantoprazole, formed in the liver through

enzymatic processes.[3][4] This technical guide provides a comprehensive overview of

Pantoprazole sulfide, including its chemical and physical properties, detailed experimental

protocols for its synthesis and analysis, and its role in the metabolic pathway of Pantoprazole.

Chemical and Physical Properties
A summary of the key physicochemical properties of Pantoprazole sulfide is presented in

Table 1. This data is essential for its handling, formulation, and analytical characterization.

Table 1: Physicochemical Properties of Pantoprazole Sulfide
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Property Value Reference

CAS Number 102625-64-9 [3]

IUPAC Name

6-(difluoromethoxy)-2-[[(3,4-

dimethoxy-2-

pyridinyl)methyl]thio]-1H-

benzimidazole

Synonyms

Pantoprazole Thioether, 5-

(Difluoromethoxy)-2-[[(3,4-

dimethoxy-2-

pyridinyl)methyl]thio]-1H-

benzimidazole

Molecular Formula C₁₆H₁₅F₂N₃O₃S

Molecular Weight 367.37 g/mol

Melting Point 109-115 °C

Appearance
White to almost white powder

or crystal

Solubility

DMF: 30 mg/mL, DMSO: 30

mg/mL, Ethanol: 25 mg/mL,

Methanol

λmax 295 nm

LogP 3.8688

Topological Polar Surface Area

(TPSA)
69.26 Å²

Synthesis of Pantoprazole Sulfide
Pantoprazole sulfide is synthesized as a key intermediate in the manufacturing process of

Pantoprazole. The most common synthetic route involves the condensation of 5-

(difluoromethoxy)-2-mercapto-1H-benzimidazole with 2-(chloromethyl)-3,4-dimethoxypyridine

hydrochloride.
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Starting Materials

Reaction Conditions Product

5-(difluoromethoxy)-2-mercapto-1H-benzimidazole

2-(chloromethyl)-3,4-dimethoxypyridine HCl

Base (e.g., NaOH)

Solvent (e.g., Water)

Temperature (25-30 °C) Pantoprazole Sulfide

Click to download full resolution via product page

Caption: Synthesis workflow for Pantoprazole Sulfide.

Experimental Protocol: Synthesis of Pantoprazole
Sulfide
This protocol describes a representative lab-scale synthesis of Pantoprazole sulfide.

Materials:

5-(difluoromethoxy)-2-mercaptobenzimidazole

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b019649?utm_src=pdf-body-img
https://www.benchchem.com/product/b019649?utm_src=pdf-body
https://www.benchchem.com/product/b019649?utm_src=pdf-body
https://www.benchchem.com/product/b019649?utm_src=pdf-body
https://www.benchchem.com/product/b019649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-chloromethyl-3,4-dimethoxypyridine hydrochloride

Sodium hydroxide (NaOH)

Deionized water

Dichloromethane (DCM)

Acetonitrile (ACN)

Procedure:

Preparation of the Benzimidazole Salt: In a suitable reaction vessel, dissolve 5-

(difluoromethoxy)-2-mercaptobenzimidazole and sodium hydroxide in deionized water with

stirring at room temperature until a clear solution is obtained.

Condensation Reaction: To the solution from step 1, slowly add a solution of 2-chloromethyl-

3,4-dimethoxypyridine hydrochloride in deionized water over a period of 2-3 hours, while

maintaining the temperature at 25-30 °C.

Reaction Monitoring and Isolation: Stir the reaction mixture for 5-6 hours. The progress of the

reaction can be monitored by High-Performance Liquid Chromatography (HPLC). Upon

completion, cool the mixture to 15-20 °C to precipitate the product.

Filtration and Washing: Filter the solid product and wash the wet cake thoroughly with

deionized water to remove any unreacted starting materials and inorganic salts. The

resulting solid is Pantoprazole sulfide.

Role in Pantoprazole Metabolism
Pantoprazole is extensively metabolized in the liver, primarily by the cytochrome P450 (CYP)

enzyme system. Pantoprazole sulfide is one of the main metabolites formed through the

reduction of the sulfoxide group of Pantoprazole, a reaction catalyzed by CYP2C19 and

CYP3A4. It is important to note that the metabolites of pantoprazole are considered to be

pharmacologically inactive.
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Caption: Metabolic pathway of Pantoprazole.

Analytical Methodology
High-Performance Liquid Chromatography (HPLC) is the most common analytical technique for

the identification and quantification of Pantoprazole sulfide, often in the context of purity

testing of Pantoprazole or in metabolic studies.

Experimental Protocol: HPLC Analysis
The following is a general HPLC method for the analysis of Pantoprazole and its related

impurities, including Pantoprazole sulfide.

Table 2: HPLC Method Parameters
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Parameter Condition Reference

Column
Hypersil ODS, C18 (e.g., 250

mm x 4.6 mm, 5 µm)

Mobile Phase

Gradient elution with a mixture

of 0.01 M phosphate buffer (pH

7.0) and acetonitrile.

Flow Rate 1.0 mL/min

Detection UV at 290 nm

Column Temperature 30 °C

Injection Volume 20 µL

Procedure:

Standard and Sample Preparation: Prepare standard solutions of Pantoprazole sulfide in a

suitable diluent (e.g., a mixture of acetonitrile and water). For the analysis of bulk drug or

formulations, dissolve the sample in the same diluent to a known concentration.

Chromatographic Analysis: Equilibrate the HPLC system with the mobile phase. Inject the

standard and sample solutions into the chromatograph.

Data Analysis: Identify the Pantoprazole sulfide peak based on its retention time compared

to the standard. Quantify the amount of Pantoprazole sulfide by comparing the peak area

with the calibration curve generated from the standard solutions.

Biological Activity
While Pantoprazole is a potent inhibitor of the gastric H+/K+-ATPase (proton pump), its

metabolite, Pantoprazole sulfide, is generally considered to be pharmacologically inactive.

One source, however, suggests it may have some inhibitory activity against certain bacterial

species, though this is not its primary therapeutic application. The primary significance of

Pantoprazole sulfide in a biological context is as a marker of Pantoprazole metabolism.

Conclusion
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Pantoprazole sulfide (CAS 102625-64-9) is a compound of significant interest to the

pharmaceutical industry. Its role as a pivotal intermediate in the synthesis of Pantoprazole and

as a major metabolite makes its study essential for drug development, quality control, and

pharmacokinetic analysis. This technical guide has provided a detailed overview of its chemical

properties, synthesis, metabolic fate, and analytical characterization to support the work of

researchers and scientists in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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